N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-7-methyl-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-12-methyl-2-oxo-6-thia-1,8-diazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide
• InChI: InChI=1S/C20H15N3O4S/c1-11-2-5-17-22-19-13(20(25)23(17)10-11)9-16(28-19)18(24)21-12-3-4-14-15(8-12)27-7-6-26-14/h2-5,8-10H,6-7H2,1H3,(H,21,24)
• InChI Key: OLWITBPVWVFMGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC3=C(C2=O)C=C(S3)C(=O)NC4=CC5=C(C=C4)OCCO5)C=C1
• Molecular Formula: C20H15N3O4S
• Molecular Weight: 393.4 g/mol
• CAS No.: 1021260-72-9

Description

“N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-7-methyl-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide” is a complex organic compound. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Synthesis and Biological Activities

Novel Heterocyclic Compounds Synthesis : A study described the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, showcasing their potential as anti-inflammatory and analgesic agents. These compounds exhibited significant COX-1/COX-2 inhibition, along with notable analgesic and anti-inflammatory activities, highlighting their potential in medicinal chemistry and pharmacological research (A. Abu‐Hashem et al., 2020).

Chemical Reactions and Structural Analysis : Another study focused on the reactions of secondary 3-aminothieno[2,3-b]pyridine-2-carboxamides with ortho-formylbenzoic acid, leading to the formation of complex heterocyclic structures. This research contributes to the understanding of chemical reactivity and structural diversity in heterocyclic chemistry, offering insights into the synthesis of novel compounds with potential applications (V. Vasilin et al., 2015).

Anticancer and Antimicrobial Activities : Investigations into the synthesis and biological evaluation of thieno[2,3-d]pyrimidine derivatives revealed their potential as anticancer and anti-5-lipoxygenase agents. Such studies are crucial for discovering new therapeutic agents, demonstrating the application of these compounds in developing treatments for various diseases (A. Rahmouni et al., 2016).

Antifolate Inhibitors for Cancer Therapy : Research on 6-substituted thieno[2,3-d]pyrimidine antifolate inhibitors showcased their selectivity for high-affinity folate receptors over other cellular entry mechanisms, indicating their potential as antitumor agents. This selectivity is significant for developing targeted cancer therapies, highlighting the compound's application in oncological research (Yijun Deng et al., 2009).

Mechanism of Action

Target of action

Compounds with similar structures have been found to have antibacterial properties . They are known to inhibit certain enzymes, such as proteases and carbonic anhydrase , which are essential for the survival and multiplication of bacteria .

Mode of action

These compounds primarily block the enzyme folate synthetase, thus impeding folic acid synthesis which inhibits bacterial growth and multiplication without killing them . They achieve this by coordinating their SO2NH– anion with the Zn+2 cation of carbonic anhydrase, resulting in a reduced HCO3- output for a transition state required for activity .

Biochemical pathways

The inhibition of these enzymes disrupts several biochemical pathways. For instance, the inhibition of carbonic anhydrase disrupts the balance of pH and electrolytes in the body, affecting various physiological processes .

Pharmacokinetics

Sulfonamides, a class of compounds with similar structures, are known to be absorbed from the gastrointestinal tract, metabolized in the liver, and excreted through bile or feces .

Result of action

The inhibition of the target enzymes and the disruption of the biochemical pathways result in the inhibition of bacterial growth and multiplication .

Biochemical Analysis

Biochemical Properties

Similar compounds have been shown to interact with various enzymes, proteins, and other biomolecules . These interactions can influence biochemical reactions, potentially altering the function of cells and tissues .

Cellular Effects

Similar compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is likely that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .